![molecular formula Li2TeO4<br>Li2O4Te B101183 Lithium tellurate CAS No. 15851-53-3](/img/structure/B101183.png)
Lithium tellurate
Description
Lithium tellurate is a compound that has gained significant interest in scientific research due to its unique properties and potential applications. It is a white crystalline powder that is soluble in water and has a molecular weight of 219.64 g/mol. This compound has been found to have a wide range of applications in various fields, including material science, energy storage, and biomedical research.
Scientific Research Applications
Crystal Structure and Thermal Behavior
Lithium tellurate's crystal structure and thermal behavior have been extensively studied. Lithium pentahydrogen tellurate, for instance, crystallizes in a tetragonal system, featuring isolated TeO6 octahedra linked by hydrogen bonds and lithium atoms surrounded by oxygen octahedra. Its thermal behavior and structural stability over a range of temperatures have been investigated using methods like TG, DTA, DTG, and DSC (Vanek et al., 2000).
Polymorphs in Lithium Magnesium Tellurate
Research on lithium magnesium tellurate polymorphs has revealed interesting crystal structures, such as monoclinic C2/m phases structurally similar to O3 type honeycomb layered tellurate and antimonate compounds. This involves [Mg2TeO6]3− honeycomb layers alternating with Li layers, suggesting potential applications in materials science (Brown et al., 2020).
Phase Transitions in this compound
Studies have observed phase transitions in compounds like Li2TeO4, which undergoes two phase transitions at specific temperatures. This kind of research is crucial for understanding the materials' properties under different environmental conditions (Singh et al., 2000).
Lithium Defect and Ordering Phenomena
Research into lithium defect tellurates like Li2−x(Zr4+, Nb5+ , Te6+)2O6 reveals insights into order-disorder competition in octahedral sites and lithium vacancies. This understanding is vital for the development of advanced materials with specific properties (Archaimbault et al., 1992).
Magnetic Properties
Exploring the physical properties of mixed-valent tellurates like LiMn2TeO6, including their magnetic susceptibility and phase transitions, broadens the potential applications of these materials in technology and industry (Vasilchikova et al., 2022).
Synthesis and Structure of New Tellurate Compounds
The synthesis and structural investigation of compounds like Li3Co1.06(1)TeO6, which features mixed valence states and lithium ions within orthogonally oriented channels, offer insights into developing new materials with unique properties (Heymann et al., 2017).
Lithium-Sulfur Batteries and Tellurium Stabilization
In the field of energy storage, research has focused on the role of tellurium in stabilizing lithium deposition in lithium-sulfur batteries. This could lead to significant advancements in battery technology and efficiency (Nanda et al., 2020).
Properties
IUPAC Name |
dilithium;tellurate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Li.H2O4Te/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUIDNBMVCOSCLK-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].[O-][Te](=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Li2TeO4, Li2O4Te | |
Record name | lithium tellurate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60933608 | |
Record name | Dilithium tellurate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60933608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14929-69-2, 15851-53-3 | |
Record name | Telluric acid (H2TeO3), lithium salt (1:2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014929692 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Telluric acid (H2TeO4), lithium salt (1:2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015851533 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Telluric acid (H2TeO3), lithium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Dilithium tellurate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60933608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dilithium tellurium tetraoxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.320 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Q1: What are the key structural and electrical properties of Lithium Tellurate (Li₂TeO₄)?
A1: this compound (Li₂TeO₄) is an inorganic compound that crystallizes in an orthorhombic structure at room temperature []. The research highlights two significant phase transitions occurring at -3°C and 62°C, suggesting potential ferroelectric behavior. The study also revealed that Li₂TeO₄ exhibits increasing electrical conductivity with rising temperature, indicating potential applications as an ionic conductor at elevated temperatures [].
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